Cas no 70978-57-3 (2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one
• CAS No: 70978-57-3
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD05864383
• CID: 571405
• PubChem ID: 2760711
• Update Time: 2025-10-15

2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)-
• 2,2,2-TRIFLUORO-1-(2-HYDROXY-5-METHYLPHENYL)-
• 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethanone
• 2,2,2-TRIFLUORO-1-(2-HYDROXY-5-METHYLPHENYL)-ETHANONE
• 2-(trifluoroacetyl)-4-methylphenol
• 2,2,2-TRICHLORO-1-(1H-INDOL-3-YL)-ETHANONE
• 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one
• 2,2,2-tris(fluoranyl)-1-(5-methyl-2-oxidanyl-phenyl)ethanone
• 2-Hydroxy-5-methyltrifluoracetophenon
• EINECS 275-078-4
• o-trifluoroacetyl-p-cresol
• 2,2,2-Trifluoro-1-(2-hydroxy-5-methyl-phenyl)-ethanone
• AKOS017343831
• FS-1686
• A851103
• CS-0280294
• DTXSID40991281
• EN300-1929832
• 2'-Hydroxy-5'-methyl-2,2,2-trifluoroacetophenone
• NS00063030
• 70978-57-3
• SCHEMBL9310361
• A837042
• FT-0641321

• MDL： MFCD05864383
• Inchi： 1S/C9H7F3O2/c1-5-2-3-7(13)6(4-5)8(14)9(10,11)12/h2-4,13H,1H3
• InChI Key： BQXJLIFASBKZNO-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C)C=1)O)=O)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 41 °C
• PSA: 37.30000
• LogP: 2.44560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one

Compound CAS No. 70978-57-3: 2,2,2-Trifluoro-1-(2-Hydroxy-5-Methylphenyl)Ethan-1-One

The compound 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one, identified by the CAS number 70978-57-3, is a fluorinated aromatic ketone with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a trifluoromethyl group attached to a ketone functional group, which is further connected to a substituted phenol ring. The presence of multiple fluorine atoms and the hydroxyl group on the aromatic ring introduces interesting electronic and steric effects that influence its reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one. Researchers have explored various synthetic pathways to optimize the production of this compound, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale applications. The compound's stability under different conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to nucleophilic attack under specific pH conditions.

In terms of biological activity, cas no 70978-57-3 has shown promise as a potential lead compound in drug discovery. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders and inflammatory processes. The trifluoromethyl group is believed to play a critical role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism. Additionally, the hydroxyl group on the aromatic ring enhances the molecule's solubility in polar solvents, facilitating its delivery across biological membranes.

The application of 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has highlighted its ability to act as an electron-deficient building block in conjugated systems, enhancing charge transport properties.

In conclusion, cas no 70978-57-3, or 2,2,2-trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one, is a versatile compound with a wide range of potential applications. Its synthesis has been optimized through cutting-edge methodologies, while its biological and electronic properties continue to be explored for innovative uses in medicine and materials science. As research progresses, this compound is expected to contribute significantly to the development of new drugs and advanced materials.